Cas no 1785581-83-0 (1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone)

• Product Name: 1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone
• CAS No: 1785581-83-0
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6313086
• PubChem ID: 84670108
• Update Time: 2025-05-20

1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• EN300-7463744
• 1-[1-(2-methylphenyl)-1H-1,2,4-triazol-5-yl]ethan-1-one
• 1785581-83-0
• 1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone

• Inchi： 1S/C11H11N3O/c1-8-5-3-4-6-10(8)14-11(9(2)15)12-7-13-14/h3-7H,1-2H3
• InChI Key： HPHHLWMWWSTAJD-UHFFFAOYSA-N
• SMILES： O=C(C)C1=NC=NN1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone

Comprehensive Overview of 1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone (CAS No. 1785581-83-0)

The compound 1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone (CAS No. 1785581-83-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 1,2,4-triazole ring linked to a 2-methylphenyl group and an ethanone moiety, makes it a versatile intermediate for synthesizing more complex compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and agrochemical development.

One of the key reasons for the growing interest in 1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone is its role as a building block for heterocyclic compounds. Heterocycles are essential in designing pharmaceuticals due to their ability to mimic natural biological structures. The 1,2,4-triazole core, in particular, is known for its bioactivity, often contributing to antimicrobial, antifungal, and anti-inflammatory properties. This has led to a surge in searches for "triazole derivatives in drug development" and "CAS 1785581-83-0 applications," reflecting the compound's relevance in modern research.

In addition to its pharmaceutical potential, 1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone is also being investigated for its use in advanced materials. The compound's aromatic and heterocyclic components make it a candidate for designing organic semiconductors or ligands in catalytic systems. This aligns with the current trend of searching for "sustainable chemical synthesis" and "green chemistry alternatives," as industries seek eco-friendly solutions. The compound's stability and reactivity profile further enhance its appeal for such applications.

Another area of exploration is the compound's potential in agrochemical formulations. The 2-methylphenyl group and triazole ring are common motifs in pesticides and herbicides, prompting queries like "triazole-based agrochemicals" and "CAS 1785581-83-0 in agriculture." Researchers are examining its efficacy in protecting crops while minimizing environmental impact, a topic of high priority given the global focus on food security and sustainable farming practices.

The synthesis of 1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone typically involves multi-step reactions, including condensation and cyclization processes. Optimizing these methods is a hot topic, with many searching for "efficient triazole synthesis" and "CAS 1785581-83-0 preparation." Advances in catalytic techniques and solvent-free reactions have improved yields and reduced waste, addressing the demand for greener synthetic routes.

Quality control and analytical characterization of 1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone are critical for ensuring its suitability in various applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure. This has led to increased searches for "analytical methods for triazole compounds" and "CAS 1785581-83-0 specifications," highlighting the need for reliable standardization in chemical research.

In summary, 1-[2-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone (CAS No. 1785581-83-0) is a promising compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions. As interest in sustainable and bioactive compounds grows, this molecule is likely to remain a focal point in scientific and industrial discussions.